Cas no 929974-82-3 (2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide)

• Product Name: 2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide
• CAS No: 929974-82-3
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• MDL: MFCD09702241
• CID: 5228198
• Update Time: 2025-06-07

2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxamide, 2-amino-4,5-dihydro-5-(1H-indol-3-ylmethyl)-4-oxo-
• 5-((1h-Indol-3-yl)methyl)-2-amino-4-oxo-4,5-dihydro-1h-pyrrole-3-carboxamide
• 2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide

• MDL： MFCD09702241
• Inchi： 1S/C14H14N4O2/c15-13-11(14(16)20)12(19)10(18-13)5-7-6-17-9-4-2-1-3-8(7)9/h1-4,6,10,17-18H,5,15H2,(H2,16,20)
• InChI Key： FPIFZVBAGIYARD-UHFFFAOYSA-N
• SMILES： N1C(CC2C3=C(NC=2)C=CC=C3)C(=O)C(C(N)=O)=C1N

Additional information on 2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide

Introduction to 2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide (CAS No. 929974-82-3)

2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. Its molecular structure, characterized by a fused heterocyclic system containing an indole moiety and a pyrrole ring, positions it as a promising candidate for further exploration in drug discovery. The compound’s chemical formula and structural features make it a subject of considerable academic and industrial relevance, particularly in the development of novel therapeutic agents.

The CAS number 929974-82-3 provides a unique identifier for this substance, ensuring precise referencing in scientific literature, patents, and regulatory filings. This numbering system is critical for maintaining consistency across global databases and research collaborations. The compound’s synthesis involves complex organic transformations, including condensation reactions and cyclization processes, which are typical in the construction of such intricate molecular architectures.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. 2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide has been subjected to molecular docking studies to evaluate its binding affinity to various biological targets. Preliminary results suggest that the indole and pyrrole moieties may interact favorably with enzymes and receptors involved in inflammatory pathways, making this compound a candidate for further investigation in the treatment of chronic inflammatory diseases.

The pharmacological profile of this compound is being scrutinized through in vitro assays to assess its cytotoxicity, genotoxicity, and potential pharmacokinetic properties. These studies are essential for determining the safety and efficacy of 2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide as a lead molecule. Additionally, its interaction with biological macromolecules is being analyzed using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which provide detailed insights into its conformational dynamics and binding interactions.

In the realm of medicinal chemistry, the structural diversity offered by heterocyclic compounds like 2-amino-5-(1H-indol-3-yl)methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide is highly valued. The presence of both nitrogen-rich rings enhances its potential as a scaffold for developing drugs with multiple mechanisms of action. For instance, indole derivatives are known for their antimicrobial and anti-inflammatory properties, while pyrrole-based compounds have shown promise in treating neurological disorders. The combination of these motifs may confer unique therapeutic benefits.

Current research trends indicate that 2-amino-5-(1H-indol-3yl)methyl -4-oxo - 4 , 5 - dihydro - 1 H - pyrrole - 3 - carboxamide could be leveraged in the development of next-generation immunomodulators. Studies have highlighted its potential to modulate immune cell function by interacting with key signaling pathways. This aligns with the growing interest in immunotherapy as a strategy for combating diseases ranging from autoimmune disorders to cancer. The compound’s ability to influence immune responses without excessive toxicity makes it an attractive candidate for further preclinical development.

The synthesis methodologies for this compound have been optimized to enhance yield and purity, ensuring scalability for industrial production. Advances in green chemistry principles have also been incorporated into its synthetic route, minimizing waste generation and reducing reliance on hazardous reagents. Such sustainable practices are increasingly important in pharmaceutical manufacturing to align with environmental regulations and corporate social responsibility initiatives.

Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in the study of 2-amino - 5 - ( 1 H - indol - 3 - yl ) methyl - 4 - oxo - 4 , 5 - dihydro - 1 H - pyrrole - 3 - carboxamide. These partnerships facilitate rapid translation of laboratory findings into clinical applications by pooling resources and expertise. The integration of artificial intelligence (AI) tools into drug discovery pipelines has further accelerated the process, enabling high-throughput screening and predictive modeling to identify promising derivatives early in the development cycle.

The regulatory landscape for novel pharmaceuticals requires rigorous testing to ensure safety and efficacy before market approval. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for evaluating new compounds like 2-amino - 5 - ( 1 H - indol - 3yl ) methyl - 4 oxo - 4 , 5 dihydro -- l H -- pyrrol -- e -- 3 -- carboxamide. Clinical trials are currently underway to gather comprehensive data on its pharmacokinetic behavior, dosing regimens, and long-term effects.

The economic implications of developing new drugs cannot be overstated. Investment in research and development (R&D) is crucial for maintaining innovation in healthcare solutions. Companies specializing in biopharmaceuticals view compounds like 2-amino--5-(1H-indol--3--yl)methyl--4--oxo--4--5-dihydro--lH-pyrrol--e--3--carboxamide as strategic assets that could generate significant revenue if successfully commercialized. However, high R&D costs necessitate careful risk assessment before committing substantial resources to full-scale production.

The future prospects for this compound remain promising as ongoing research uncovers new therapeutic applications. Emerging technologies such as CRISPR gene editing may enable personalized medicine approaches tailored to individual patient needs, where 2-amino--5-(1H-indol--3yl)methyl--4-oxo--4--5-dihydro-lH-pyrrol-e--3-carboxamide could play a pivotal role by modulating disease-specific pathways.